Cas no 1005662-40-7 (1-((2-Fluorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-((2-Fluorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1005662-40-7
• MF: C₁₁H₉FN₂O₃
• MW: 236.199166059494
• CID: 3058429
• PubChem ID: 4773943
• Update Time: 2025-04-21

1-((2-Fluorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((2-Fluorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid
• 1-[(2-Fluorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid
• 1-(2-FLUOROPHENOXYMETHYL)PYRAZOLE-3-CARBOXYLIC ACID
• 1-((2-Fluorophenoxy)methyl)-1H-pyrazole-3-carboxylicacid
• STK349375
• 1005662-40-7
• CS-0316760
• AKOS000306373
• MFCD04050603
• 1-[(2-fluorophenoxy)methyl]pyrazole-3-carboxylic Acid

• MDL： MFCD04050603
• Inchi： 1S/C11H9FN2O3/c12-8-3-1-2-4-10(8)17-7-14-6-5-9(13-14)11(15)16/h1-6H,7H2,(H,15,16)
• InChI Key： PYWLTSTXDMESGO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCN1C=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 236.05972032Da
• Monoisotopic Mass: 236.05972032Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 450.1±30.0 °C at 760 mmHg
• Flash Point: 226.0±24.6 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-((2-Fluorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)